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Diethyl phosphate (CAS 598-02-7, Molecular Formula: C₄H₁₁O₄P, Molecular Weight: 154.10 g/mol) is an

organic compound belonging to the class of dialkyl phosphates [1] [2].

Property Value Source / Context

pKa 1.42 (±0.50) Predicted value [1]

pKa 1.95 Predicted value (ChemAxon) [2]

Melting Point 6 °C [1]

Boiling Point 203 °C [1]

Solubility Soluble in Chloroform, DMSO, Methanol Slightly soluble [1]

The provided pKa values are computational predictions. The variation between them is normal and

highlights the need for experimental validation for precise applications. A pKa in this range classifies DEP as

a moderately strong acid.

DEP as a Pesticide Metabolite and Endocrine Disruptor
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DEP is a major non-specific metabolite of many organophosphorus pesticides (OPs) like chlorpyrifos and

diazinon [3]. Its presence in urine is a common biomarker for OP exposure [4]. Recent research shows that

DEP itself is biologically active and a potential endocrine-disrupting chemical (EDC).

Experimental Evidence of Endocrine Disruption

In Vivo (Rat Model): A 24-week oral exposure study in male Wistar rats showed that DEP

significantly decreased serum testosterone and inhibin B and increased follicle-stimulating
hormone (FSH) and estradiol. This led to reduced sperm concentration and increased sperm

abnormality rate [1].
Hypothalamus-Pituitary-Adrenal (HPA) Axis Disruption: Another study demonstrated that DEP

interacts with nuclear receptors GR and Nur77, disrupting the HPA axis. This resulted in altered levels
of corticotropin-releasing hormone (CRH), adrenocorticotropic hormone (ACTH), and cortisol in rats

[3].
Gut Microbiota and Inflammation: A 20-week exposure in rats showed that DEP can alter the gut

microbiota, enriching opportunistic pathogens and butyrate-producing genera. This led to changes in
inflammatory cytokines (decreased IL-6) and gut hormones (increased PYY and ghrelin) [4].

The following diagram illustrates the key pathways through which DEP exposure disrupts endocrine

function.
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Pathways of DEP Endocrine Disruption

Analytical Determination of DEP

Due to its high polarity and low volatility, direct analysis of DEP by gas chromatography (GC) is

challenging. Common analytical approaches include:
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Method Key Feature Protocol Detail

Liquid Chromatography-
Tandem Mass
Spectrometry (LC-
MS/MS)

Direct analysis of polar
compounds; often uses

negative electrospray
ionization (ESI-) [5].

Reverse-phase LC columns are common, but
highly polar molecules like DEP may have poor

retention.

Chemical Derivatization
with LC-ESI(+)-MS/MS

Enhances sensitivity
and specificity; converts

DEP to a less polar,
easily ionized form [5].

DEP is derivatized with a high proton-affinity
amine-based reagent (e.g., 3-

(bromoacetyl)pyridine). This allows detection in
positive ion mode, improving sensitivity 10-50

fold [5].

Key Takeaways for Researchers

Acidity: Diethyl phosphate is a moderately strong acid, but its precise experimental pKa requires

confirmation.
Significance: It is not just an exposure biomarker but an active endocrine disruptor with

documented effects on reproductive, adrenal, and metabolic health.
Mechanism: Its disruptive effects involve binding to nuclear receptors (GR, Nur77) and altering gut

microbiota, which in turn affects systemic hormone levels.
Analysis: For sensitive detection in biological matrices, chemical derivatization followed by LC-
ESI(+)-MS/MS is a highly effective method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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